Cas no 125140-07-0 (Gerontoxanthone I)

• Product Name: Gerontoxanthone I
• CAS No: 125140-07-0
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 208479
• Update Time: 2024-03-01

Gerontoxanthone I Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,4-(1,1-dimethyl-2-propen-1-yl)-1,3,5,6-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-
• 9H-Xanthen-9-one,4-(1,1-dimethyl-2-propenyl)-1,3,5,6-tetrahydroxy-2-(3-methyl-2-butenyl)- (9CI)
• Gerontoxanthone I
• MLS000697632
• SMR000470960
• BDBM53423
• cid_14412270
• HMS2271P03
• Acylated oxime isatin derivative, 12
• 1,3,5,6-tetrahydroxy-4-(2-methylbut-3-en-2-yl)-2-(3-methylbut-2-enyl)xanthen-9-one
• 4-(1,1-dimethylallyl)-1,3,5,6-tetrahydroxy-2-(3-methylbut-2-enyl)xanthone
• 1,3,5,6-tetrahydroxy-4-(2-methylbut-3-en-2-yl)-2-(3-methylbut-2-enyl)-9-xanthenone
• 4-(2-methylbut-3-en-2-yl)-2-(3-methylbut-2-enyl)-1,3,5,6-tetrakis(oxidanyl)xanthen-9-one

• Inchi： 1S/C23H24O6/c1-6-23(4,5)16-19(27)12(8-7-11(2)3)17(25)15-18(26)13-9-10-14(24)20(28)21(13)29-22(15)16/h6-7,9-10,24-25,27-28H,1,8H2,2-5H3
• InChI Key： SHKQTNVZRNUENO-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(C2=C(C(C/C=C(\C)/C)=C(C(=C12)C(C=C)(C)C)O)O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Topological Polar Surface Area: 107
• XLogP3: 4.952

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-prenylated xanthones